N-(3,5-dimethylphenyl)-2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C23H29N3O/c1-19-15-20(2)17-22(16-19)24-23(27)18-26-13-11-25(12-14-26)10-6-9-21-7-4-3-5-8-21/h3-9,15-17H,10-14,18H2,1-2H3,(H,24,27)/b9-6+
• InChI Key: OODDQJOXQUVTHB-RMKNXTFCSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN2CCN(CC2)CC=CC3=CC=CC=C3)C
• Isomeric SMILES: CC1=CC(=CC(=C1)NC(=O)CN2CCN(CC2)C/C=C/C3=CC=CC=C3)C
• Molecular Formula: C23H29N3O
• Molecular Weight: 363.5 g/mol

Description

N-(3,5-dimethylphenyl)-2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}acetamide is a useful research compound. Its molecular formula is C23H29N3O and its molecular weight is 363.505. The purity is usually 95%.
BenchChem offers high-quality N-(3,5-dimethylphenyl)-2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,5-dimethylphenyl)-2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial, Antifungal, and Anthelmintic Applications

Research on derivatives similar to N-(3,5-dimethylphenyl)-2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}acetamide has demonstrated significant biological activity. A study by Khan et al. (2019) synthesized and characterized benzyl and sulfonyl derivatives for antibacterial, antifungal, and anthelmintic screening. Some compounds showed notable biological activities, underscoring their potential as antibacterial, antifungal, anthelmintic, and fingerprint detection agents Khan et al., 2019.

Synthesis and Production

Guillaume et al. (2003) described a practical synthesis process starting from piperazine and N-chloroacetyl-2,6-xylidine, highlighting a scalable approach for producing compounds with similar structures. This research provides insights into the chemical synthesis and potential industrial application of such compounds Guillaume et al., 2003.

Potential Pesticides

Olszewska et al. (2011) characterized N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide by X-ray powder diffraction, identifying them as potential pesticides. This research suggests applications in agricultural chemistry, especially in the development of new pesticides Olszewska et al., 2011.

Antitumor Activity

Xin et al. (2018) synthesized 1-phenyl-4-substituted phthalazine derivatives, including compounds similar to N-(3,5-dimethylphenyl)-2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}acetamide, and evaluated them for antiproliferative activity against cancer cell lines. This indicates the potential of such compounds in cancer research and therapy Xin et al., 2018.